N'-{4-[(4-bromobenzyl)oxy]benzylidene}-4-chlorobenzenesulfonohydrazide

• IUPAC Name: N-[(E)-[4-[(4-bromophenyl)methoxy]phenyl]methylideneamino]-4-chlorobenzenesulfonamide
• InChI: InChI=1S/C20H16BrClN2O3S/c21-17-5-1-16(2-6-17)14-27-19-9-3-15(4-10-19)13-23-24-28(25,26)20-11-7-18(22)8-12-20/h1-13,24H,14H2/b23-13+
• InChI Key: HFISJEHDKWUELA-YDZHTSKRSA-N
• Canonical SMILES: C1=CC(=CC=C1COC2=CC=C(C=C2)C=NNS(=O)(=O)C3=CC=C(C=C3)Cl)Br
• Isomeric SMILES: C1=CC(=CC=C1COC2=CC=C(C=C2)/C=N/NS(=O)(=O)C3=CC=C(C=C3)Cl)Br
• Molecular Formula: C20H16BrClN2O3S
• Molecular Weight: 479.8 g/mol

Description

N'-{4-[(4-bromobenzyl)oxy]benzylidene}-4-chlorobenzenesulfonohydrazide, also known as BBSH, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. BBSH is a derivative of sulfonohydrazide and has shown promising results in various studies conducted on its mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The mechanism of action of N'-{4-[(4-bromobenzyl)oxy]benzylidene}-4-chlorobenzenesulfonohydrazide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. N'-{4-[(4-bromobenzyl)oxy]benzylidene}-4-chlorobenzenesulfonohydrazide has been shown to inhibit the activity of protein kinase C, which is involved in the regulation of cell growth and differentiation. It has also been shown to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
N'-{4-[(4-bromobenzyl)oxy]benzylidene}-4-chlorobenzenesulfonohydrazide has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. N'-{4-[(4-bromobenzyl)oxy]benzylidene}-4-chlorobenzenesulfonohydrazide has also been shown to inhibit the growth and migration of cancer cells. In addition, N'-{4-[(4-bromobenzyl)oxy]benzylidene}-4-chlorobenzenesulfonohydrazide has been shown to reduce inflammation and oxidative stress in various tissues.

Advantages and Limitations for Lab Experiments

N'-{4-[(4-bromobenzyl)oxy]benzylidene}-4-chlorobenzenesulfonohydrazide has several advantages for use in lab experiments. It is relatively easy to synthesize, and its purity can be easily determined using analytical techniques. N'-{4-[(4-bromobenzyl)oxy]benzylidene}-4-chlorobenzenesulfonohydrazide is also stable under normal laboratory conditions. However, N'-{4-[(4-bromobenzyl)oxy]benzylidene}-4-chlorobenzenesulfonohydrazide has some limitations for use in lab experiments. It is not water-soluble, which can make it difficult to administer in some experimental setups. In addition, N'-{4-[(4-bromobenzyl)oxy]benzylidene}-4-chlorobenzenesulfonohydrazide has not been extensively studied for its potential toxicity, which could limit its use in certain experiments.

Future Directions

There are several future directions for research on N'-{4-[(4-bromobenzyl)oxy]benzylidene}-4-chlorobenzenesulfonohydrazide. One area of interest is the development of N'-{4-[(4-bromobenzyl)oxy]benzylidene}-4-chlorobenzenesulfonohydrazide-based therapies for cancer and other diseases. Another area of interest is the study of the pharmacokinetics and pharmacodynamics of N'-{4-[(4-bromobenzyl)oxy]benzylidene}-4-chlorobenzenesulfonohydrazide, which could provide insight into its potential toxicity and therapeutic efficacy. Additionally, further studies on the mechanism of action of N'-{4-[(4-bromobenzyl)oxy]benzylidene}-4-chlorobenzenesulfonohydrazide could lead to the development of new drugs that target similar pathways.

Synthesis Methods

The synthesis of N'-{4-[(4-bromobenzyl)oxy]benzylidene}-4-chlorobenzenesulfonohydrazide involves the reaction between 4-chlorobenzenesulfonylhydrazide and 4-bromobenzyl alcohol in the presence of a catalyst and solvent. The reaction is carried out under reflux conditions, and the resulting product is purified using column chromatography. The yield of the final product is typically around 70%.

Scientific Research Applications

N'-{4-[(4-bromobenzyl)oxy]benzylidene}-4-chlorobenzenesulfonohydrazide has been extensively studied for its potential therapeutic applications in various fields of science. It has been shown to possess anti-tumor, anti-inflammatory, and anti-microbial properties. N'-{4-[(4-bromobenzyl)oxy]benzylidene}-4-chlorobenzenesulfonohydrazide has also been studied for its role in the treatment of cardiovascular diseases, diabetes, and neurodegenerative disorders.